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5-Azaspiro[2.5]octane-1-carboxylic

acid

Cat. No.: B15265526

Get Quote

Introduction & Analytical Strategy
5-Azaspiro[2.5]octane-1-carboxylic acid is a high-value spirocyclic amino acid scaffold used

increasingly in medicinal chemistry to modulate lipophilicity and metabolic stability in drug

candidates (e.g., antiviral and anticancer agents). Structurally, it consists of a piperidine ring

spiro-fused to a cyclopropane ring bearing a carboxylic acid.

The Analytical Challenge: Characterizing this molecule presents a "Perfect Storm" of analytical

difficulties:

Lack of Chromophore: The saturated spiro-system lacks conjugated

-systems, rendering it virtually invisible to standard UV detection (254 nm).

Zwitterionic Nature: Containing both a secondary amine (calculated pKa

10.5) and a carboxylic acid (calculated pKa
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4.5), it exists as a highly polar zwitterion at neutral pH, leading to poor retention on standard
C18 columns.

Stereochemical Complexity: The carboxylic acid on the cyclopropane ring creates cis/trans

geometric isomers and enantiomers that require rigorous chiral resolution.

The Strategic Solution: This guide moves beyond traditional derivatization. We propose a

modern HILIC-CAD/MS workflow for achiral purity and a Polysaccharide-based CSP method

for chiral resolution.

Analytical Decision Tree
The following logic flow dictates the method selection based on laboratory capabilities and data

requirements.
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Start: 5-Azaspiro[2.5]octane-1-COOH Sample

Requirement: Achiral Purity or Chiral Ratio?

Achiral Purity / Assay Chiral Purity (Enantiomers)

Detector Availability?

CAD or LC-MS Available

Yes

UV Only (Standard HPLC)

No

Method A: HILIC-CAD/MS
(Direct Analysis, High Sensitivity)

Method C: Pre-column Derivatization
(Fmoc-Cl or OPA) + C18 UV

Method B: Immobilized Polysaccharide CSP
(Amylose-based, Polar Organic Mode)

Click to download full resolution via product page

Figure 1: Analytical decision matrix for selecting the optimal characterization pathway based on

instrumentation and data needs.

Physicochemical Profiling
Before method development, understanding the ionization state is critical.
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Property Estimated Value
Impact on
Chromatography

pKa (Acid) ~4.5 (Cyclopropyl-COOH) Ionized (COO-) at pH > 5.5.

pKa (Base) ~10.5 (Piperidine NH) Ionized (NH2+) at pH < 9.5.

Isoelectric Point (pI) ~7.5
Net neutral charge; lowest

solubility.

LogD (pH 7.4) < -2.0 (Highly Polar)
Unretained on C18; Requires

HILIC or Ion-Pairing.

Protocol A: Achiral Purity via HILIC-CAD (Gold
Standard)
Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) is selected over Reversed-

Phase Ion-Pairing (RP-IP) to avoid the use of non-volatile reagents (like alkyl sulfonates) that

contaminate MS sources. Charged Aerosol Detection (CAD) provides a uniform response for

non-chromophoric species, allowing relative quantification of impurities without reference

standards.

Chromatographic Conditions
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Parameter Specification

Column

Zwitterionic HILIC (e.g., Merck SeQuant ZIC-

HILIC or Agilent Poroshell 120 HILIC-Z), 150 x

2.1 mm, 2.7 µm

Mobile Phase A
10 mM Ammonium Formate in Water, pH 3.0

(Adjusted with Formic Acid)

Mobile Phase B Acetonitrile (LC-MS Grade)

Flow Rate 0.4 mL/min

Column Temp 35°C

Injection Vol 2 µL

Detector
CAD (Nebulizer Temp: 35°C, Power Function: 1.

[1]0) or MS (ESI+, SIM m/z 156)

Gradient Program
Time (min) %B (Acetonitrile) Event

0.0 90 Initial Hold

2.0 90 Start Gradient

12.0 50 Elution of polar impurities

14.0 50 Hold

14.1 90 Re-equilibration

20.0 90 End of Run

Technical Insight:

Buffer Choice: Ammonium formate at pH 3.0 ensures the carboxylic acid is partially

protonated while the amine is fully protonated. This promotes interaction with the HILIC

water layer without irreversible adsorption.
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Sample Diluent: Samples must be dissolved in 75:25 Acetonitrile:Water. Dissolving in 100%

water will cause "solvent mismatch" leading to peak distortion (breakthrough) in HILIC.

Protocol B: Chiral Resolution (Enantiomeric Purity)
Rationale: The separation of the (1R, 5S) and (1S, 5R) enantiomers (and potentially cis/trans

diastereomers) requires a chiral selector capable of handling zwitterions. Immobilized Amylose-

based columns are preferred due to their robustness and compatibility with "non-standard"

mobile phases.

Chromatographic Conditions
Parameter Specification

Column
Chiralpak IG or Chiralpak IC (Immobilized

Amylose derivatives), 250 x 4.6 mm, 5 µm

Mode Polar Organic Mode (POM)

Mobile Phase
Acetonitrile / Methanol / Ethanol / Formic Acid /

Diethylamine (90 : 5 : 5 : 0.1 : 0.1)

Flow Rate 1.0 mL/min

Detection CAD or ELSD (due to UV transparency)

Temp 25°C

Why this works: The combination of Formic Acid and Diethylamine acts as a "double additive."

This suppresses the ionization of the zwitterion just enough to allow hydrogen bonding and

steric interactions with the chiral selector (Amylose tris(3-chloro-5-methylphenylcarbamate) for

Chiralpak IG).

Alternative: If CAD is unavailable for the chiral step, Chirobiotic T (Teicoplanin) columns can be

used in Reversed Phase mode (Water/MeOH) utilizing the UV end-absorption at 205-210 nm,

though baseline noise will be higher.

Protocol C: Derivatization (For UV-Only Labs)
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If CAD/MS is unavailable, the secondary amine must be tagged with a chromophore. Fmoc-Cl

(9-Fluorenylmethoxycarbonyl chloride) is superior to OPA as it reacts with secondary amines.

Derivatization Workflow

Sample Prep
1 mg/mL in Borate Buffer (pH 9.0)

Add Reagent
Fmoc-Cl in ACN (Excess)

Reaction
Incubate 30s @ Ambient

Quench
Add Adamantanamine (Scavenger)

Analyze
RP-HPLC (C18) @ 265 nm

Click to download full resolution via product page

Figure 2: Pre-column derivatization workflow for UV detection of 5-azaspiro[2.5]octane-1-
carboxylic acid.

Reaction Mechanism: The basic pH (Borate) ensures the secondary amine is deprotonated

(nucleophilic), allowing attack on the Fmoc-Cl carbonyl.

Quenching: Adamantanamine is added to react with excess Fmoc-Cl, preventing a large

"reagent peak" from interfering with the chromatogram.

Separation: The resulting Fmoc-derivative is highly hydrophobic and can be easily separated

on a standard C18 column using an ACN/Water gradient with UV detection at 265 nm.

Structure Elucidation & Validation Standards
To ensure scientific integrity, the identity of the peak must be confirmed before routine testing.

High-Resolution MS (HRMS):

Expected [M+H]+: m/z 156.0946 (Calculated for C8H13NO2 + H).

Observe fragmentation: Loss of COOH (-45 Da) is common.

NMR Spectroscopy (D2O or DMSO-d6):

1H NMR: Look for the characteristic high-field cyclopropane protons (0.5 - 1.5 ppm) and

the piperidine ring multiplets (2.5 - 3.5 ppm).
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NOESY: Critical for assigning relative stereochemistry (cis vs. trans COOH relative to the

Nitrogen lone pair or ring substituents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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